Cas no 1448029-34-2 (4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine)

• Product Name: 4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine
• CAS No: 1448029-34-2
• MF: C₁₈H₁₈F₃NO₄S
• MW: 401.400034427643
• CID: 5913421
• PubChem ID: 71808868
• Update Time: 2025-05-19

4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine
• (4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• F6441-3835
• 4-[(furan-2-yl)methanesulfonyl]-1-[2-(trifluoromethyl)benzoyl]piperidine
• AKOS024563864
• 1448029-34-2
• CCG-309840
• [4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone

• Inchi： 1S/C18H18F3NO4S/c19-18(20,21)16-6-2-1-5-15(16)17(23)22-9-7-14(8-10-22)27(24,25)12-13-4-3-11-26-13/h1-6,11,14H,7-10,12H2
• InChI Key： RVOFRTZCARZCMV-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 401.09086372g/mol
• Monoisotopic Mass: 401.09086372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Additional information on 4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine

4-(Furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine: A Comprehensive Overview

The compound with CAS No. 1448029-34-2, known as 4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a furan ring, a methanesulfonyl group, and a trifluoromethyl substituent attached to a piperidine backbone. The combination of these functional groups makes it a versatile compound with potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their unique electronic properties and ability to form stable conjugated systems. The presence of the furan-2-yl group in this compound contributes to its aromaticity and enhances its reactivity in various chemical reactions. Additionally, the methanesulfonyl group is known for its strong electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. This makes it an ideal candidate for exploring new synthetic pathways and drug delivery systems.

The trifluoromethyl substituent attached to the benzoyl group adds another layer of complexity to this molecule. Trifluoromethyl groups are well-known for their ability to enhance the lipophilicity of compounds, which is a critical factor in drug design. This feature, combined with the piperidine backbone, which is often associated with bioavailability and pharmacokinetic properties, positions this compound as a promising lead in the development of novel therapeutic agents.

From a structural standpoint, the piperidine ring serves as a central scaffold for this molecule. Piperidine derivatives are widely studied due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The substitution pattern on the piperidine ring in this compound further modulates its physical and chemical properties, making it suitable for a wide range of applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with unprecedented accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution of this compound, revealing insights into its potential as an electron-deficient aromatic system. Such studies are crucial for understanding its behavior in different chemical environments and for designing experiments to synthesize similar compounds.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and selective substitutions. The synthesis begins with the preparation of the furan derivative, followed by the introduction of the methanesulfonyl group via nucleophilic substitution. The final step involves coupling the trifluoromethylbenzoyl group onto the piperidine ring using appropriate coupling agents. Each step requires precise control over reaction conditions to ensure high yields and purity.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial applications. For instance, its high thermal stability allows it to be used in high-temperature processes without degradation. Additionally, its solubility in organic solvents facilitates its use in organic synthesis and catalysis.

From an environmental perspective, understanding the biodegradation pathways of such compounds is essential for assessing their ecological impact. Recent research has focused on identifying microbial strains capable of degrading similar compounds under aerobic conditions. These studies provide valuable insights into the sustainability of using such molecules in industrial processes.

In conclusion, 4-(furan-2-yl)methanesulfonyl-1-2-(trifluoromethyl)benzoylpiperidine (CAS No. 1448029-34-2) is a multifaceted compound with immense potential across diverse fields. Its unique structure endows it with remarkable chemical properties that make it an invaluable tool for researchers and industry professionals alike.